molecular formula C14H18N2O2S B8459859 4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile

4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile

Cat. No. B8459859
M. Wt: 278.37 g/mol
InChI Key: FMKNICJNXMDVII-UHFFFAOYSA-N
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Description

4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile is a useful research compound. Its molecular formula is C14H18N2O2S and its molecular weight is 278.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile

Molecular Formula

C14H18N2O2S

Molecular Weight

278.37 g/mol

IUPAC Name

4-(2-hydroxy-3-thiomorpholin-4-ylpropoxy)benzonitrile

InChI

InChI=1S/C14H18N2O2S/c15-9-12-1-3-14(4-2-12)18-11-13(17)10-16-5-7-19-8-6-16/h1-4,13,17H,5-8,10-11H2

InChI Key

FMKNICJNXMDVII-UHFFFAOYSA-N

Canonical SMILES

C1CSCCN1CC(COC2=CC=C(C=C2)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(oxiranylmethoxy)benzonitrile (10 g, 56.8 mmol) and thiomorpholine (7 g, 67.8 mmol) in 2-propanol (100 ml) was stirred over night at room temperature. Solvent was evaporated. The oily residue was dissolved in hydrochloric acid (2M, 50 ml) and extracted twice with diethylether. The acid aqueous solution was treated with sodium carbonate solution. The basic-aqueous layer was extracted three times with methylene chloride. The combined organic layers were dried over magnesium sulphate and solvent was evaporated. The crude oil was crystallized from diisopropylether; methylene chloride (9:1). Yield of the title compound (8.85 g; 56%) as colourless crystals with mp. 94°-95° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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